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Compound of Interest

Compound Name: Juniperanol

Cat. No.: B15239732 Get Quote

The term "Juniperanol" does not correspond to a recognized IUPAC name or a specific CAS

number in established chemical databases. Extensive research suggests that "Juniperanol" is
not a standard term for a distinct chemical compound. Instead, it is likely a trivial or proprietary

name, possibly alluding to the chemical constituents found in the essential oil of Juniper berries

(Juniperus communis).

Juniper Berry Oil is a complex mixture of volatile organic compounds, primarily composed of

monoterpene hydrocarbons. Analysis of this essential oil reveals a variable composition

depending on factors such as the geographical origin, degree of ripeness of the berries, and

the extraction method employed. However, several key components are consistently identified

as major constituents.

Primary Constituents of Juniper Berry Oil
The predominant chemical compounds typically found in Juniper Berry Oil include:

α-Pinene: A bicyclic monoterpene that is a major component, often comprising the largest

percentage of the oil.[1][2][3][4][5]

Myrcene: An acyclic monoterpene that is another significant constituent.[1][2][4][5]

Sabinene: A bicyclic monoterpene found in varying amounts.[1][2][3][5]

Limonene: A monocyclic monoterpene that contributes to the characteristic aroma.[1][2][3]
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β-Pinene: An isomer of α-pinene, also present in notable quantities.[1][2][3]

The table below summarizes the IUPAC names and CAS numbers for these primary

components.

Common Name IUPAC Name CAS Number

α-Pinene

(1S,5S)-2,6,6-

Trimethylbicyclo[3.1.1]hept-2-

ene

80-56-8

Myrcene
7-Methyl-3-methyleneocta-1,6-

diene
123-35-3

Sabinene
4-Methylene-1-(propan-2-

yl)bicyclo[3.1.0]hexane
3387-41-5

Limonene
1-Methyl-4-(1-methylethenyl)-

cyclohexene
138-86-3

β-Pinene

(1S,5S)-6,6-Dimethyl-2-

methylenebicyclo[3.1.1]heptan

e

18172-67-3

Experimental Protocols: Gas Chromatography-Mass
Spectrometry (GC-MS) Analysis of Juniper Berry Oil
The identification and quantification of the chemical constituents in Juniper Berry Oil are

typically performed using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To separate, identify, and quantify the volatile compounds present in a sample of

Juniper Berry Oil.

Materials:

Juniper Berry Oil sample

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
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Helium (carrier gas)

A suitable capillary column (e.g., DB-5 or HP-Innowax)

Standard reference compounds for major constituents

Solvent for dilution (e.g., hexane)

Methodology:

Sample Preparation: Prepare a diluted solution of the Juniper Berry Oil in the chosen

solvent. A typical dilution might be 1:100 (v/v).

GC-MS Instrument Setup:

Injector: Set the injector temperature (e.g., 250 °C) and the injection mode (e.g., split

mode with a split ratio of 1:150).

Oven Program: Program the oven temperature to ramp up, for example, from 50 °C to 250

°C at a rate of 2.92 °C/min.

Carrier Gas: Use Helium as the carrier gas with a constant flow rate (e.g., 30 mL/min).

MS Detector: Set the mass spectrometer to scan a mass range of m/z 20-400.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Acquisition: As the compounds elute from the GC column, they are ionized and

fragmented in the mass spectrometer. The mass spectrum of each compound is recorded.

Compound Identification: The identification of the individual components is achieved by

comparing their mass spectra with the spectra in a reference library (e.g., NIST, Wiley) and

by comparing their retention times with those of known standards.

Quantification: The relative percentage of each component is calculated by the normalization

of the peak areas in the chromatogram.
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Logical Workflow for Component Identification in
Essential Oils
The following diagram illustrates the general workflow for identifying the chemical constituents

of an essential oil like that from Juniper berries.

Workflow for Essential Oil Component Identification

Essential Oil Sample (e.g., Juniper Berry Oil)

Sample Preparation (Dilution)

Gas Chromatography (GC) Separation

Mass Spectrometry (MS) Detection

Data Acquisition (Chromatogram & Mass Spectra)

Compound Identification (Library Search & Standard Comparison) Quantification (Peak Area Normalization)

Identified Chemical Constituents

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps in the analysis of essential oil components.

In conclusion, while a specific compound named "Juniperanol" is not identifiable, the term

likely refers to the rich and complex chemistry of Juniper Berry Oil. The well-established

components of this oil, such as α-pinene and myrcene, are the scientifically recognized entities

for research and development. For any in-depth technical guide or scientific endeavor, it is

recommended to focus on these specific, identifiable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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